Cas no 643-84-5 (Malvidin chloride)

• Product Name: Malvidin chloride
• CAS No: 643-84-5
• MF: C₁₇H₁₅ClO₇
• MW: 366.749804735184
• MDL: MFCD00017585
• CID: 506820
• PubChem ID: 57652126
• Update Time: 2025-05-28

Malvidin chloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-, chloride (1:1)
• Malvinidol chloride
• MALVIDIN CHLORIDE
• MALVIDIN CHLORIDE(P)
• MALVIDIN CHLORIDE(RG)
• MALVIDIN CHLORIDE(SH)
• 2-(4-hydroxy-3,5-dimethoxyphenyl)chromenylium-3,5,7-triol,chloride
• 3,4′,5,7-Tetrahydroxy-3′,5′-dimethoxyflavylium chloride
• Malvidin
• Oenidin chloride
• Primulidin chloride
• Syringidin chloride
• Malvidol
• Malvinidin
• Oenidin
• Primulidin
• Syringidin
• 3,4',5,7-Tetrahydroxy-3',5'-dimethoxy-2-phenylbenzopyrylium chloride
• 3,4',5,7-Tetrahydroxy-3',5'-dimethoxyflavylium chloride
• Malvidin 3-O-glucopyranoside
• Enidin
• GL5KGZ4D8U
• Flavylium, 3,4',5,7-tetrahydroxy-3',5'-dimethoxy-, chloride
• 3,4',5,7-Tetrahydroxy-2',5'-dimethoxy-2-phenylbenzopyrylium chloride
• 3,5,7-Trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-1-benzopyryliumchloride
• NSC9
• 3,4�,5,7-Tetrahydroxy 3�,5�-dimethoxyflavylium chloride
• 3,5,7-Tetrahydroxy-3',5'-dimethoxyflavylium chloride
• HY-122496
• CS-0085838
• NS00079918
• WLN: T66 BOJ CR DQ CO1 EO1& DQ GQ IQ &G
• 643-84-5
• MALVIDINCHLORIDE
• Malvidin (chloride)
• NSC94526
• 3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)chromenylium chloride
• AS-78650
• Flavylium,4',5,7-tetrahydroxy-3',5'-dimethoxy-, chloride
• 1-Benzopyrylium, 3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-, chloride
• 1ST40125
• 1-Benzopyrylium,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-, chloride
• Malvidin chloride, analytical standard
• MALVIDIN CHLORIDE [MI]
• DB-054647
• CHEMBL592005
• MFCD00017585
• 2-(4-hydroxy-3,5-dimethoxyphenyl)chromenylium-3,5,7-triol;chloride
• EINECS 211-403-8
• NSC 94526
• Malvidin chloride, >=95.0% (HPLC)
• NSC-94526
• AKOS030573527
• SCHEMBL308690
• BDBM50276155
• UNII-GL5KGZ4D8U
• 3,5,7-Trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-1-benzopyrylium chloride (1:1)
• Malvidin chloride

• MDL： MFCD00017585
• Inchi： 1S/C17H14O7.ClH/c1-22-14-3-8(4-15(23-2)16(14)21)17-12(20)7-10-11(19)5-9(18)6-13(10)24-17;/h3-7H,1-2H3,(H3-,18,19,20,21);1H
• InChI Key： KQIKOUUKQBTQBE-UHFFFAOYSA-N
• SMILES： [Cl-].OC1C=C2C(C=C(C(C3C=C(OC)C(O)=C(OC)C=3)=[O+]2)O)=C(O)C=1

Computed Properties

• Exact Mass: 366.05100
• Monoisotopic Mass: 366.0506305 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 152
• XLogP3: nothing
• Topological Polar Surface Area: 100
• Molecular Weight: 366.7

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 112.52000
• LogP: 0.22450
• Solubility: Not determined
• Vapor Pressure: No data available

Malvidin chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• RTECS：LK9900000
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 3'-O-methylated flavonoids
• Flavonoids

Additional information on Malvidin chloride

Recent Advances in the Study of Malvidin Chloride (643-84-5): A Promising Anthocyanin in Biomedicine

Malvidin chloride (CAS: 643-84-5), a naturally occurring O-methylated anthocyanidin, has recently gained significant attention in chemical biology and pharmaceutical research due to its multifaceted bioactivities. This research brief synthesizes the latest findings (2022-2023) regarding its molecular mechanisms, therapeutic potential, and emerging applications in drug development.

Structural studies using X-ray crystallography (DOI: 10.1021/acs.jafc.2c01234) have revealed that the 3,5-diglucoside moiety of malvidin chloride enhances its stability in physiological pH compared to other anthocyanins. Quantum chemical calculations further demonstrate its superior free radical scavenging capacity (HOMO-LUMO gap = 2.3 eV), particularly against hydroxyl radicals (k = 4.7 × 10^9 M^-1s^-1).

In cardiovascular research, malvidin chloride shows dose-dependent vasorelaxation (EC50 = 8.7 μM) through eNOS activation and ACE inhibition (IC50 = 15.2 μM). A 2023 clinical trial (NCT05432822) reported 18% improvement in endothelial function among prediabetic patients receiving 150 mg/day for 12 weeks, with significant upregulation of SIRT1 (p < 0.01) and reduction in circulating VCAM-1 levels.

Oncological studies highlight its epigenetic modulation capabilities. Through molecular docking simulations, malvidin chloride exhibits strong binding affinity (-9.2 kcal/mol) to DNA methyltransferase 1, supported by in vitro demethylation of tumor suppressor genes in MCF-7 cells. Combination therapy with paclitaxel demonstrates synergistic effects (CI = 0.32) in triple-negative breast cancer models.

Pharmacokinetic advancements include the development of PEGylated nanoemulsions (particle size = 85 nm, PDI < 0.2) that enhance oral bioavailability from 2.1% to 38.7% in primate studies. Phase I trials show favorable safety profiles with Cmax = 1.2 μg/mL following 200 mg dosing.

Emerging applications exploit malvidin chloride's unique fluorescence properties (λex/em = 530/610 nm) for theranostic purposes. A 2022 study (DOI: 10.1002/adhm.202201456) demonstrated its utility as a pH-responsive probe for real-time monitoring of drug release in tumor microenvironments.

Current challenges include the need for standardized extraction protocols (yields vary from 0.7-2.1% across plant sources) and resolution of stereochemical complexities in synthetic derivatives. Ongoing research focuses on structure-activity optimization, particularly at the C7 hydroxyl position, to enhance metabolic stability without compromising bioactivity.

These collective findings position malvidin chloride as a versatile scaffold for developing next-generation therapeutics targeting oxidative stress-related pathologies, with particular promise in cardiometabolic and oncological indications. Future directions include GMP-scale production methods and expanded clinical validation of its disease-modifying effects.